(Z)-2-(3-butyl-2-(butylimino)-4-oxothiazolidin-5-yl)acetamide
Overview
Description
Molecular Structure Analysis
The molecular formula of “(Z)-2-(3-butyl-2-(butylimino)-4-oxothiazolidin-5-yl)acetamide” is C13H23N3O2S . The average mass is 285.406 Da and the monoisotopic mass is 285.151093 Da .
Physical And Chemical Properties Analysis
The physical and chemical properties of “(Z)-2-(3-butyl-2-(butylimino)-4-oxothiazolidin-5-yl)acetamide” are not detailed in the sources .
Scientific Research Applications
Crystal Structure Analysis
- The crystal structures of related (oxothiazolidin-2-ylidene)acetamides have been described, providing insights into their molecular configurations and potential applications in material science and pharmaceuticals (Galushchinskiy, Slepukhin, & Obydennov, 2017).
Pharmacological Activity
- Certain derivatives exhibit a wide range of pharmacological activities, with some being potent inhibitors of the aldose reductase enzyme, suggesting their potential use in treating conditions like diabetic complications (Kučerová-Chlupáčová et al., 2020).
- Synthesized acetamides have shown significant antimicrobial activity and cytotoxicity towards certain cell lines, indicating their potential in developing new antimicrobial and anticancer agents (Yadav et al., 2017).
Molecular Docking and Solid-State Structure
- Research on the molecular and solid-state structures of related compounds aids in understanding their potential interactions and applications in drug design (Tomaščiková et al., 2008).
Antimicrobial Activity
- Some derivatives have been synthesized and evaluated as potential antimicrobial agents against various pathogens, offering insights into new antibacterial and antifungal treatments (Krátký, Vinšová, & Stolaříková, 2017).
Synthesis and Characterization
- The synthesis and characterization of various thiazolidinone derivatives containing different moieties, such as coumarin, have been explored, indicating their relevance in medicinal chemistry and drug discovery (Hamdi et al., 2012).
Anti-Inflammatory and Antioxidant Activities
- Some novel derivatives have been evaluated for their anti-inflammatory and antioxidant properties, suggesting their potential therapeutic applications in treating inflammatory diseases and oxidative stress-related conditions (Koppireddi et al., 2013).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(3-butyl-2-butylimino-4-oxo-1,3-thiazolidin-5-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23N3O2S/c1-3-5-7-15-13-16(8-6-4-2)12(18)10(19-13)9-11(14)17/h10H,3-9H2,1-2H3,(H2,14,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRASGUKKVKTIDC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN=C1N(C(=O)C(S1)CC(=O)N)CCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.41 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2Z)-3-butyl-2-(butylimino)-4-oxo-1,3-thiazolidin-5-yl]acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[(2-Bromophenyl)formamido]methyl}benzoic acid](/img/structure/B363585.png)
![2-{2-[4-(Methoxycarbonyl)benzylidene]hydrazino}benzoic acid](/img/structure/B363607.png)
![5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxy-N-[2-(4-morpholinyl)ethyl]benzenesulfonamide](/img/structure/B363610.png)
![2-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)chromen-4-ylidene]propanedinitrile](/img/structure/B363626.png)
![N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]-2-(4-nitrophenoxy)acetamide](/img/structure/B363636.png)
![3-(Adamantanylamino)-1-[4-(dimethylamino)phenyl]azolidine-2,5-dione](/img/structure/B363646.png)
![3-(2-chlorophenyl)-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]acrylamide](/img/structure/B363648.png)
